Cas no 31719-77-4 (3-(Chloromethyl)benzoic acid)

• Product Name: 3-(Chloromethyl)benzoic acid
• CAS No: 31719-77-4
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• MDL: MFCD00191922
• CID: 53793
• PubChem ID: 241752
• Update Time: 2025-04-18

3-(Chloromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)benzoic acid
• alpha-chloro-M-toluic acid
• 3-(Chloromethyl)Benzoic
• α-chloro-m-toluic acid
• m-Chloromethylbenzoic acid
• 2-chloromethylbenzoic acid
• 3-Carboxybenzyl chloride
• m-Toluicacid, a-chloro- (6CI,7CI,8CI)
• 3-Chloromethylbenzoic acid
• NSC 49611
• PBSUMBYSVFTMNG-UHFFFAOYSA-N
• AKOS008969274
• Benzoic acid, 3-(chloromethyl)-
• 3-(Chloromethyl)benzoic acid, 97%
• a-Chloro-m-toluic acid
• NSC49611
• FT-0600632
• 3-Chloromethyl Benzoic Acid
• CHEMBL67150
• 3-(chloromethyl)-benzoic acid
• EN300-30794
• NSC-49611
• CS-W010779
• AC-907/25014203
• MFCD00191922
• AM20050531
• 31719-77-4
• J-510844
• DTXSID00287192
• SCHEMBL46680
• 3-(Chloromethyl)benzoicAcid
• Z57834460
• 3-Chloromethyl-benzoic acid
• STR05265
• InChI=1/C8H7ClO2/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4H,5H2,(H,10,11
• AC-17000
• DB-008242

• MDL： MFCD00191922
• Inchi： 1S/C8H7ClO2/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key： PBSUMBYSVFTMNG-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C(=O)O)C=1
• BRN： 637114

Computed Properties

• Exact Mass: 170.01300
• Monoisotopic Mass: 170.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Light gray powder
• Density: 1.315
• Melting Point: 136-138 °C (lit.)
• Boiling Point: 327.2℃ at 760 mmHg
• Flash Point: 151.7℃
• Solubility: methanol: 20 mg/mL, clear
• PSA: 37.30000
• LogP: 2.12360
• Solubility: Not determined

3-(Chloromethyl)benzoic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H314-H332
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S26-S36-S45-S36/37/39
• FLUKA BRAND F CODES：19
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids